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  4. (8S,13S,14S,17R)-17-Hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile
(8S,13S,14S,17R)-17-Hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile (8S,13S,14S,17R)-17-Hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile
Brand Name: Vulcanchem
CAS No.: 33300-19-5
VCID: VC0033488
InChI: InChI=1S/C21H27NO3/c1-19-7-4-16-15-5-9-21(24-10-11-25-21)12-14(15)2-3-17(16)18(19)6-8-20(19,23)13-22/h4,17-18,23H,2-3,5-12H2,1H3/t17-,18+,19+,20+/m1/s1
SMILES: CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5
Molecular Formula: C21H27NO3
Molecular Weight: 341.4 g/mol

(8S,13S,14S,17R)-17-Hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile

CAS No.: 33300-19-5

Reference Standards

VCID: VC0033488

Molecular Formula: C21H27NO3

Molecular Weight: 341.4 g/mol

(8S,13S,14S,17R)-17-Hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile - 33300-19-5

CAS No. 33300-19-5
Product Name (8S,13S,14S,17R)-17-Hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile
Molecular Formula C21H27NO3
Molecular Weight 341.4 g/mol
IUPAC Name (8S,13S,14S,17R)-17-hydroxy-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-carbonitrile
Standard InChI InChI=1S/C21H27NO3/c1-19-7-4-16-15-5-9-21(24-10-11-25-21)12-14(15)2-3-17(16)18(19)6-8-20(19,23)13-22/h4,17-18,23H,2-3,5-12H2,1H3/t17-,18+,19+,20+/m1/s1
Standard InChIKey ITBGBOBQGVJJRT-FYQPLNBISA-N
Isomeric SMILES C[C@]12CC=C3[C@H]([C@@H]1CC[C@@]2(C#N)O)CCC4=C3CCC5(C4)OCCO5
SMILES CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5
Canonical SMILES CC12CC=C3C(C1CCC2(C#N)O)CCC4=C3CCC5(C4)OCCO5
Synonyms 17-Hydroxy-3-oxoestra-5(10),9(11)-diene-17β-carbonitrile Cyclic Ethylene Acetal;
PubChem Compound 11024303
Last Modified Nov 11 2021
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